Cas no 2172455-10-4 (3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid)
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
- EN300-1585504
- 2172455-10-4
-
- Inchi: 1S/C12H10O5/c1-16-10-5-8(3-4-12(14)15)9(7-13)6-11(10)17-2/h5-7H,1-2H3,(H,14,15)
- InChI Key: GNIKDKQPKAUCGD-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=O)C(C#CC(=O)O)=CC=1OC
Computed Properties
- Exact Mass: 234.05282342g/mol
- Monoisotopic Mass: 234.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.8Ų
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1585504-0.05g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 0.05g |
$683.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-0.1g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 0.1g |
$715.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-0.25g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 0.25g |
$748.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-0.5g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 0.5g |
$781.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-1.0g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 1g |
$813.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-2.5g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 2.5g |
$1594.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-5.0g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 5g |
$2360.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-10.0g |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 10g |
$3500.0 | 2023-06-04 | ||
| Enamine | EN300-1585504-50mg |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 50mg |
$480.0 | 2023-09-24 | ||
| Enamine | EN300-1585504-100mg |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid |
2172455-10-4 | 100mg |
$502.0 | 2023-09-24 |
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
Recent Advances in the Study of 3-(2-Formyl-4,5-dimethoxyphenyl)prop-2-ynoic Acid (CAS: 2172455-10-4)
In recent years, the compound 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid (CAS: 2172455-10-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.
The compound, characterized by a formyl group and dimethoxy substitutions on the phenyl ring, along with a propynoic acid moiety, exhibits notable reactivity and serves as a versatile intermediate in organic synthesis. Recent studies have explored its utility in the construction of complex heterocyclic scaffolds, which are pivotal in the development of novel pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of indole derivatives with potent anti-inflammatory properties.
Beyond its synthetic applications, 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid has shown promising biological activities. Research conducted by the University of Cambridge in 2024 revealed its inhibitory effects on key enzymes involved in neurodegenerative pathways, particularly targeting amyloid-beta aggregation. These findings suggest its potential as a lead compound for Alzheimer's disease therapeutics. Additionally, its role in modulating oxidative stress responses has been investigated, with in vitro studies indicating significant antioxidant properties at micromolar concentrations.
Mechanistic studies have further elucidated the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography data have provided insights into its binding modes with biological targets, such as the Keap1-Nrf2 pathway, which is critical for cellular defense mechanisms. These structural analyses, combined with computational modeling, have facilitated the design of derivatives with enhanced bioavailability and target specificity.
Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid. Recent pharmacokinetic studies highlighted its moderate metabolic stability and the need for prodrug strategies to improve oral absorption. Collaborative efforts between academia and industry are underway to address these limitations, with several patents filed in 2024 for novel formulations and delivery systems.
In conclusion, 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications—from synthetic chemistry to neurodegenerative disease research—underscore its value as a scaffold for future drug development. Ongoing research aims to expand its therapeutic repertoire while addressing translational challenges, positioning it as a key player in next-generation medicinal chemistry.
2172455-10-4 (3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)